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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

methanesulfonate

Cat. No.: B117908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

the ionic liquid 1-ethyl-3-methylimidazolium methylsulfate, [EMIM][MeSO3], in the extractive

desulfurization (EDS) of fuels. While direct quantitative data for desulfurization using [EMIM]

[MeSO3] is limited in publicly available literature, this document leverages data from closely

related studies on imidazolium-based ionic liquids and a detailed protocol for extractive

denitrogenation using [EMIM][MeSO3] to provide a comprehensive guide.

Introduction
Extractive desulfurization is a promising alternative to conventional hydrodesulfurization for

removing sulfur-containing compounds from fuels under milder operating conditions. Ionic

liquids (ILs), such as [EMIM][MeSO3], are considered green solvents for this application due to

their negligible vapor pressure, high thermal stability, and tunable solvent properties. [EMIM]

[MeSO3] has demonstrated suitability for extracting nitrogen compounds from fuel, suggesting

its potential for extracting structurally similar sulfur compounds.[1]

Data Presentation
The following tables summarize the extractive desulfurization performance of various

imidazolium-based ionic liquids, providing a comparative context for the potential efficacy of

[EMIM][MeSO3].
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Table 1: Extractive Desulfurization of Model Fuel (Dibenzothiophene - DBT)

Ionic Liquid
IL:Fuel
Volume
Ratio

Temperatur
e (°C)

Time (min)
DBT
Removal
(%)

Reference

[C3mim]Br/Fe

Cl3
1:1 Ambient 12 92 [2]

[bmim]Cl/FeC

l3
Not Specified Ambient Not Specified 97.9 (4 steps) [3]

[BPy]BF4 1:1 55 30 84.3 [4]

Imidazole-

based DES
4:1 50 Not Specified 61.77 [5]

Table 2: Extractive Desulfurization of Thiophenic Compounds

Ionic
Liquid

Compoun
d

IL:Fuel
Ratio

Temperat
ure (°C)

Time
Removal
(%)

Referenc
e

[EMIM]

[OAc]
Thiophene

Not

Specified
25

Not

Specified

High

Selectivity
[6]

[BPy]BF4 Thiophene 1:1 55 30 min 78.5 [4]

Experimental Protocols
The following protocols are adapted from methodologies reported for extractive desulfurization

and denitrogenation using imidazolium-based ionic liquids.

1. Preparation of Model Fuel

Objective: To prepare a synthetic fuel with a known concentration of a specific sulfur

compound.

Materials:
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n-octane or other suitable alkane (as the fuel base)

Dibenzothiophene (DBT), Thiophene (T), or other sulfur-containing compounds

Analytical balance

Volumetric flasks

Protocol:

Accurately weigh the desired amount of the sulfur compound (e.g., dibenzothiophene).

Dissolve the weighed sulfur compound in a specific volume of the alkane solvent in a

volumetric flask to achieve the target concentration (e.g., 500 ppm S).

Ensure complete dissolution by vigorous mixing or sonication.

2. Extractive Desulfurization Procedure

Objective: To perform the liquid-liquid extraction of sulfur compounds from the model fuel

using [EMIM][MeSO3].

Materials:

Model fuel

[EMIM][MeSO3]

Glass vials or a jacketed glass reactor with a magnetic stirrer

Water bath or heating mantle for temperature control

Centrifuge

Pipettes and syringes

Protocol:
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Add a specific volume of the model fuel and [EMIM][MeSO3] to a glass vial at a

predetermined volume or mass ratio (e.g., 1:1).

Seal the vial and place it in a water bath or on a heating mantle set to the desired

extraction temperature (e.g., 25°C, 40°C).

Stir the mixture vigorously for a set duration (e.g., 30 minutes) to ensure thorough mixing

and mass transfer.

After stirring, turn off the stirrer and allow the two phases (IL-rich extract and fuel-rich

raffinate) to separate.

To expedite phase separation, the mixture can be centrifuged.

Carefully separate the upper raffinate phase (desulfurized fuel) from the lower extract

phase (IL with dissolved sulfur compounds) using a pipette or syringe.

Analyze the sulfur concentration in the raffinate phase using an appropriate analytical

technique (e.g., Gas Chromatography with a Flame Ionization Detector or a Sulfur-Specific

Detector).

Calculate the desulfurization efficiency using the formula: Sulfur Removal (%) = [(Initial S

concentration - Final S concentration) / Initial S concentration] x 100

3. Regeneration of [EMIM][MeSO3]

Objective: To recover the ionic liquid for reuse by removing the extracted sulfur compounds.

Materials:

Sulfur-laden [EMIM][MeSO3] (extract phase)

A suitable anti-solvent (e.g., water or a volatile organic solvent like hexane)

Rotary evaporator

Protocol:
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Add an anti-solvent to the sulfur-laden [EMIM][MeSO3]. The sulfur compounds are more

soluble in the anti-solvent than in the IL.

Mix thoroughly to facilitate the transfer of sulfur compounds into the anti-solvent phase.

Separate the [EMIM][MeSO3] phase from the anti-solvent phase.

If a volatile organic solvent is used, it can be removed from the sulfur compounds by

evaporation.

To remove any residual anti-solvent from the [EMIM][MeSO3], heat the IL under vacuum

using a rotary evaporator. The non-volatile nature of the IL allows for the evaporation of

the more volatile components.

The regenerated [EMIM][MeSO3] can then be reused in subsequent extraction cycles.
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Caption: Experimental workflow for extractive desulfurization of fuel using [EMIM][MeSO3].
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Caption: Logical relationship of the extractive desulfurization and regeneration cycle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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